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Compound of Interest

Compound Name: Chromium--platinum (1/3)

Cat. No.: B15483342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of spin-torque measurements in CrPt3/Cu/Py

heterostructures, offering an objective comparison with alternative material systems. The data

presented is supported by experimental findings and theoretical calculations to assist

researchers in evaluating the potential of this material system for spintronic applications.

Quantitative Data Summary
The following table summarizes key parameters for CrPt3/Cu/Py and comparable material

systems, crucial for the generation and detection of spin torques.
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Parameter Material System Value
Measurement/Calc
ulation Method

Spin Hall Angle (θSH) CrPt (disordered fcc) 0.073 - 0.077 Ab initio calculation[1]

Platinum (Pt) > 0.05
Experimental (various

methods)

Interfacial Spin Mixing

Conductance (g↑↓)
Py/Cu

Can be tuned, e.g.,

with Ir doping
Experimental (FMR)

Py/Cu-Nd
0.37 x 1015 - 16.26 x

1015 cm-2
Experimental (FMR)

Py/Pt ~2.6 x 1015 cm-2 Experimental (FMR)

Spin Diffusion Length

(λsf)
Copper (Cu) ~350 nm (at 300 K)

Experimental (Lateral

Spin Valve)

Platinum (Pt)
~1.4 ± 0.3 nm (at

room temperature)

Experimental (Spin

Pumping)

Experimental Protocols
Spin-Torque Ferromagnetic Resonance (ST-FMR)
A key technique for characterizing spin torques is Spin-Torque Ferromagnetic Resonance (ST-

FMR). The methodology employed in the study of CrPt3/Cu/Py heterostructures is as follows:

Sample Fabrication: The heterostructure, typically consisting of CrPt3 (15 nm) / Cu (3 nm) /

Py (5-8 nm), is deposited on a suitable substrate such as MgO. The layers are grown using

techniques like magnetron sputtering.

Device Patterning: The multilayer film is patterned into microscale wires (e.g., 10 µm x 60

µm) using photolithography and ion milling.

Contact Deposition: Co-planar waveguides are patterned to make electrical contact with the

device for applying a radio-frequency (RF) current.

Measurement Setup:
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An RF current (typically in the GHz frequency range) is applied to the device.

An in-plane external magnetic field is swept.

The RF current generates a spin current in the CrPt3 layer due to the spin Hall effect. This

spin current is injected through the Cu spacer layer into the Py (Permalloy, Ni81Fe19)

layer.

The injected spin current exerts a torque on the magnetization of the Py layer.

When the frequency of the RF current and the magnetic field satisfy the ferromagnetic

resonance condition of Py, the magnetization of Py precesses.

This precession leads to a change in the resistance of the device due to the anisotropic

magnetoresistance (AMR) of Py.

A DC voltage is measured across the device, which is a mixture of symmetric and

antisymmetric Lorentzian components.

Data Analysis: The symmetric and antisymmetric components of the measured voltage are

analyzed to separate the contributions of the spin-transfer torque and the Oersted field

torque, allowing for the characterization of the spin-torque efficiencies.

Visualizations
Experimental Workflow for ST-FMR
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Caption: Experimental workflow for Spin-Torque Ferromagnetic Resonance (ST-FMR)

measurements.
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Caption: Mechanism of spin-torque generation in CrPt3 and its detection in the Py layer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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